Cas no 663218-91-5 (Cyclohexanecarboxamide,5-methyl-2-(1-methylethyl)-N-[4-(pentyloxy)butyl]-, (2S,5R)-)

• Product Name: Cyclohexanecarboxamide,5-methyl-2-(1-methylethyl)-N-[4-(pentyloxy)butyl]-, (2S,5R)-
• CAS No: 663218-91-5
• MF: C₂₀H₃₉NO₂
• MW: 325.529166460037
• CID: 1708102
• Update Time: 2024-08-30

Cyclohexanecarboxamide,5-methyl-2-(1-methylethyl)-N-[4-(pentyloxy)butyl]-, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,5-methyl-2-(1-methylethyl)-N-[4-(pentyloxy)butyl]-, (2S,5R)-
• Cyclohexanecarboxamide, 5-methyl-2-(1-methylethyl)-N-[4-(pentyloxy)butyl]-, (2S,5R)-

• Inchi： 1S/C20H39NO2/c1-5-6-8-13-23-14-9-7-12-21-20(22)19-15-17(4)10-11-18(19)16(2)3/h16-19H,5-15H2,1-4H3,(H,21,22)/t17-,18+,19?/m1/s1
• InChI Key： UITIMADEOFTNFN-YTYFACEESA-N
• SMILES： C1(C(NCCCCOCCCCC)=O)C[C@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 325.29827

Experimental Properties

• Density: 0.911±0.06 g/cm3(Predicted)
• Boiling Point: 460.6±24.0 °C(Predicted)
• PSA: 38.33
• pka: 16.06±0.60(Predicted)